Cas no 705-79-3 (2-(3-chloro-4-fluorophenyl)acetic acid)

2-(3-Chloro-4-fluorophenyl)acetic acid is a versatile organic compound featuring a phenylacetic acid backbone substituted with chloro and fluoro groups at the 3- and 4-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing effects of the halogen substituents enhance its utility in coupling reactions and derivatization. Its high purity and consistent quality ensure reliable performance in research and industrial applications. The compound’s stability under standard conditions facilitates handling and storage. It is particularly useful in the development of active pharmaceutical ingredients (APIs) and fine chemicals, where precise functionalization is critical.
2-(3-chloro-4-fluorophenyl)acetic acid structure
705-79-3 structure
Product Name:2-(3-chloro-4-fluorophenyl)acetic acid
CAS No:705-79-3
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD01631555
CID:82998
PubChem ID:2773721
Update Time:2025-05-28

2-(3-chloro-4-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-fluorophenylacetic acid
    • 2-(3-chloro-4-fluorophenyl)acetic acid
    • (3-Chloro-4-fluorophenyl)acetic acid
    • 3-CHLORO-4-FLUOROBENZENEACETIC ACID
    • 3-Chloro-4-fluorphenylaceticacid
    • PubChem4260
    • KSC376S9H
    • RARECHEM AL BO 0953
    • WGODGMOMOMNTRN-UHFFFAOYSA-N
    • WT2085
    • SBB064032
    • WT1647
    • AS00500
    • TF10357
    • LS10301
    • TRA0010560
    • VZ26624
    • RP24842
    • PS
    • AC-9781
    • CS-W016774
    • PB47622
    • A15952
    • EN300-192608
    • AM20060374
    • SY019212
    • MFCD01631555
    • 2-(3-chloro-4-fluorophenyl)acetic acid;3-Chloro-4-fluorophenylacetic acid
    • DTXSID90378669
    • AKOS005257944
    • J-512229
    • Z362118814
    • DS-0694
    • (3-Chloro-4-fluorophenyl)acetic acid, AldrichCPR
    • SCHEMBL869116
    • FT-0632854
    • PS-8435
    • 705-79-3
    • 3-Chloro-4-fluorobenzeneacetic Acid; 2-(3-Chloro-4-fluorophenyl)acetic Acid;
    • DB-030912
    • MDL： MFCD01631555
    • Inchi： 1S/C8H6ClFO2/c9-6-3-5(4-8(11)12)1-2-7(6)10/h1-3H,4H2,(H,11,12)
    • InChI Key： WGODGMOMOMNTRN-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)CC(=O)O)F

Computed Properties

  • Exact Mass: 188.00400
  • Monoisotopic Mass: 188.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White lens powder
  • Density: 1.417
  • Melting Point: 55-58°C
  • Boiling Point: 302℃ at 760 mmHg
  • Flash Point: 136.4°C
  • Refractive Index: 1.548
  • PSA: 37.30000
  • LogP: 2.10620
  • Solubility: Not determined

2-(3-chloro-4-fluorophenyl)acetic acid Security Information

2-(3-chloro-4-fluorophenyl)acetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(3-chloro-4-fluorophenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C120930-1g
2-(3-chloro-4-fluorophenyl)acetic acid
 705-79-3 98%
1g
 ¥79.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C120930-25g
2-(3-chloro-4-fluorophenyl)acetic acid
 705-79-3 98%
25g
 ¥1023.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C120930-5g
2-(3-chloro-4-fluorophenyl)acetic acid
 705-79-3 98%
5g
 ¥237.90 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002518-5g
2-(3-chloro-4-fluorophenyl)acetic acid
 705-79-3 97%
5g
 372.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002518-25g
2-(3-chloro-4-fluorophenyl)acetic acid
 705-79-3 97%
25g
 893.0CNY 2021-07-07
TRC
C584730-100mg
3-Chloro-4-fluorophenylacetic acid
 705-79-3
100mg
 $ 52.00 2023-09-08
TRC
C584730-250mg
3-Chloro-4-fluorophenylacetic acid
 705-79-3
250mg
 $ 58.00 2023-09-08
TRC
C584730-500mg
3-Chloro-4-fluorophenylacetic acid
 705-79-3
500mg
 $ 69.00 2023-09-08
TRC
C584730-1g
3-Chloro-4-fluorophenylacetic acid
 705-79-3
1g
 $ 70.00 2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IS835-20g
2-(3-chloro-4-fluorophenyl)acetic acid
 705-79-3 95+%
20g
 627.0CNY 2021-08-05

2-(3-chloro-4-fluorophenyl)acetic acid Production Method

2-(3-chloro-4-fluorophenyl)acetic acid Related Literature

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